Cas no 2228681-33-0 (2-(2,4-dimethoxypyridin-3-yl)acetonitrile)
2-(2,4-dimethoxypyridin-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-dimethoxypyridin-3-yl)acetonitrile
- EN300-1776197
- 2228681-33-0
-
- Inchi: 1S/C9H10N2O2/c1-12-8-4-6-11-9(13-2)7(8)3-5-10/h4,6H,3H2,1-2H3
- InChI Key: NCZJROSNQDHHDI-UHFFFAOYSA-N
- SMILES: O(C)C1C=CN=C(C=1CC#N)OC
Computed Properties
- Exact Mass: 178.074227566g/mol
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.1Ų
2-(2,4-dimethoxypyridin-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1776197-0.05g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 0.05g |
$1200.0 | 2023-09-20 | ||
| Enamine | EN300-1776197-0.1g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 0.1g |
$1257.0 | 2023-09-20 | ||
| Enamine | EN300-1776197-0.25g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 0.25g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1776197-0.5g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 0.5g |
$1372.0 | 2023-09-20 | ||
| Enamine | EN300-1776197-1.0g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 1g |
$1429.0 | 2023-06-03 | ||
| Enamine | EN300-1776197-2.5g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 2.5g |
$2800.0 | 2023-09-20 | ||
| Enamine | EN300-1776197-5.0g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 5g |
$4143.0 | 2023-06-03 | ||
| Enamine | EN300-1776197-10.0g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 10g |
$6144.0 | 2023-06-03 | ||
| Enamine | EN300-1776197-1g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 1g |
$1429.0 | 2023-09-20 | ||
| Enamine | EN300-1776197-5g |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile |
2228681-33-0 | 5g |
$4143.0 | 2023-09-20 |
2-(2,4-dimethoxypyridin-3-yl)acetonitrile Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-(2,4-dimethoxypyridin-3-yl)acetonitrile
Introduction to 2-(2,4-dimethoxypyridin-3-yl)acetonitrile (CAS No. 2228681-33-0)
2-(2,4-dimethoxypyridin-3-yl)acetonitrile is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228681-33-0, has garnered attention due to its potential applications in the synthesis of various bioactive molecules. The presence of both pyridine and nitrile functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.
The molecular structure of 2-(2,4-dimethoxypyridin-3-yl)acetonitrile consists of a pyridine ring substituted with two methoxy groups at the 2 and 4 positions, coupled with a nitrile group at the 3 position. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The methoxy groups enhance the solubility and reactivity of the compound, while the nitrile group serves as a versatile handle for further functionalization.
In recent years, 2-(2,4-dimethoxypyridin-3-yl)acetonitrile has been explored in several cutting-edge research areas. One notable application is in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing compounds that modulate kinases and other enzymes involved in cancer progression. The pyridine moiety is particularly adept at interacting with biological targets due to its ability to form hydrogen bonds and coordinate with metal ions, making it an attractive scaffold for drug design.
Moreover, the compound has shown promise in the field of materials science. Researchers have leveraged its structural features to create novel organic semiconductors and ligands for catalytic processes. The electron-withdrawing nature of the nitrile group, combined with the electron-donating effect of the methoxy groups, allows for fine-tuning of electronic properties in materials derived from this precursor. This has led to advancements in organic light-emitting diodes (OLEDs) and other electronic devices where precise control over molecular architecture is crucial.
The pharmaceutical industry has also been keen on exploring 2-(2,4-dimethoxypyridin-3-yl)acetonitrile for its potential as a building block in drug discovery. Its structural motif is reminiscent of several bioactive molecules that have already shown efficacy in clinical trials. By modifying its core structure or appending different functional groups, chemists can generate libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel therapeutic candidates for diseases such as inflammation and neurodegeneration.
Recent publications highlight the role of 2-(2,4-dimethoxypyridin-3-yl)acetonitrile in developing next-generation antiviral agents. The pyridine ring's ability to interact with viral proteases and polymerases makes it an ideal candidate for designing inhibitors. Additionally, the nitrile group can be converted into other functional entities like carboxylic acids or amides, which are common pharmacophores in antiviral drugs. Such transformations expand the compound's utility across multiple therapeutic domains.
The synthesis of 2-(2,4-dimethoxypyridin-3-yl)acetonitrile itself is an area of active research. Efficient synthetic routes are essential for large-scale production and cost-effective drug development. Recent advances in catalytic methods have enabled more sustainable and environmentally friendly approaches to its preparation. These methods often involve palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations that enhance yield and purity while minimizing waste.
In conclusion, 2-(2,4-dimethoxypyridin-3-yl)acetonitrile (CAS No. 2228681-33-0) represents a cornerstone compound in modern chemical research. Its unique structural features make it indispensable in pharmaceutical synthesis, materials science, and beyond. As our understanding of biological systems grows and new synthetic methodologies emerge, the applications of this compound are expected to expand even further, solidifying its importance in both academic and industrial settings.
2228681-33-0 (2-(2,4-dimethoxypyridin-3-yl)acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)